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Compound of Interest

Compound Name: 6-Bromohexanoy! chloride

Cat. No.: B1266057

As a Senior Application Scientist, | understand that cutting-edge research requires not only
precision in execution but also an unwavering commitment to safety and environmental
stewardship. 6-Bromohexanoyl chloride is a valuable reagent in organic synthesis, frequently
used to introduce a bromo-functionalized six-carbon chain. However, its utility is matched by its
hazardous nature. This guide provides a comprehensive, technically grounded framework for
the proper handling and disposal of 6-bromohexanoyl chloride, ensuring the safety of
laboratory personnel and adherence to regulatory standards. Our goal is to empower you with
the knowledge to manage this chemical confidently from acquisition to disposal.

Core Hazard Profile & Immediate Safety Imperatives

6-Bromohexanoyl chloride is a corrosive, water-reactive, and lachrymatory liquid.[1][2] Its
primary dangers stem from its violent reaction with water and its ability to cause severe burns
upon contact.[1][3] Understanding these properties is not just a regulatory formality; it is the
foundation of safe laboratory practice. The violent reaction with water, including ambient
moisture, hydrolyzes the acyl chloride to form hydrochloric acid (HCI) and 6-bromohexanoic
acid, leading to the release of corrosive vapors.[4]

Table 1: Hazard ldentification for 6-Bromohexanoyl Chloride

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1266057?utm_src=pdf-interest
https://www.benchchem.com/product/b1266057?utm_src=pdf-body
https://www.benchchem.com/product/b1266057?utm_src=pdf-body
https://www.benchchem.com/product/b1266057?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11063~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:39:21~~6-Bromohexanoyl%20chloride~~
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11063~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:39:21~~6-Bromohexanoyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAA1106314&productDescription=6-BRMOHXNOYL+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Acyl_halide
https://www.benchchem.com/product/b1266057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class

Description

Causes severe skin

GHS Classification

Skin Corrosion

Key Precaution

Avoid all direct

Corrosivity burns and eye 1B[2] contact. Use
damage.[5] specified PPE.
Store in a dry, inert
) ) Not formally classified, atmosphere and
o Reacts violently with - )
Reactivity but a critical handling handle away from alll
water (EUHO014).[1][2] )
property. sources of moisture.
[2][6]
Causes serious, Wear chemical safety
Eye Damage potentially irreversible Eye Damage 1[2] goggles and a face

eye damage.[5][6]

shield.[5]

Respiratory Irritation

Vapors and mists may
cause respiratory tract

irritation.[5]

STOT SE 3

Handle exclusively
within a certified

chemical fume hood.

| Lachrymator | Substance which increases the flow of tears.[1][2] | N/A | Use appropriate

respiratory and eye protection to prevent irritation. |

Effective safety protocols are non-negotiable. The engineering controls and personal protective

equipment (PPE) outlined below are designed to create multiple barriers between the

researcher and the chemical hazard.

Table 2: Required Personal Protective Equipment (PPE) & Engineering Controls
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Control Type Specification Rationale

. . To contain corrosive
) ) Certified Chemical Fume
Engineering e vapors and prevent
00
inhalation exposure.[7]

Must be immediately
Eyewash Station & Safety accessible for emergency
Shower decontamination in case of

exposure.[2][3]

Goggles provide a seal against
Chemical Safety Goggles & splashes; a face shield
Eye/Face ] )
Face Shield protects the entire face from

corrosive materials.[5]

) ] To prevent skin contact and
Chemically resistant gloves )
Hand o severe burns. Always inspect
(e.g., Nitrile, Neoprene)
gloves before use.[1][2]

To protect skin and clothing

Body Long-sleeved lab coat )
from spills.[1][2]

| Respiratory | NIOSH/MSHA-approved respirator | Required for large-scale work,
emergencies, or if ventilation is inadequate.[1][2] |

Disposal Decision Workflow

The proper disposal path for 6-bromohexanoyl chloride depends on its form and quantity.
The following workflow provides a logical decision-making process to ensure a safe and
compliant outcome.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://ipgsf.com/osha-laboratory-standards/
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1106314&productDescription=6-BRMOHXNOYL+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/22809-37-6.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11063~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:39:21~~6-Bromohexanoyl%20chloride~~
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11063~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:39:21~~6-Bromohexanoyl%20chloride~~
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11063~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:39:21~~6-Bromohexanoyl%20chloride~~
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.benchchem.com/product/b1266057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Waste Generated
(6-Bromohexanoyl Chloride)

Assess Waste Type
What is the nature of the waste? |
nreacted Spill or Dilute Aqueous
eagent Contamination Mixture

Unused or Bulk Reagent Spill Residue & Aqueous Waste Stream
9 Contaminated Materials (Post-Quench/Workup)
Select Dispvosal Protocol

=T ) ( )

Dispose of neutfalized solution
per institutiongl guidelines

Package, Label, and Store for
Licensed Waste Disposal Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to the Safe Disposal of 6-
Bromohexanoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266057#6-bromohexanoyl-chloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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